Cas no 166383-74-0 (Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]-)

Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]- structure
166383-74-0 structure
Product Name:Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]-
CAS No:166383-74-0
MF:C16H15NO5
MW:301.294004678726
CID:2925165
Update Time:2025-10-28

Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]-
    • Inchi: 1S/C16H15NO5/c18-15(19)11-21-14-8-6-13(7-9-14)17-16(20)22-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
    • InChI Key: QLIZUACBFGFQRB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC=C(NC(OCC2=CC=CC=C2)=O)C=C1

Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]- Pricemore >>

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Additional information on Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy]-

Acetic Acid, 2-[4-[[(Phenylmethoxy)Carbonyl]Amino]Phenoxy]: A Comprehensive Overview

Acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy], also known by its CAS number 166383-74-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenoxy group substituted with an N-(phenylmethoxy)carbonylamino moiety. The molecule's structure contributes to its potential applications in drug design and development.

The synthesis of acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy] involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for further studies and applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. For instance, its ability to act as a precursor in the synthesis of complex heterocyclic compounds has been extensively investigated. These findings underscore the importance of CAS No. 166383-74-0 in advancing medicinal chemistry.

In terms of physical properties, acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy] exhibits a melting point of approximately 125°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. Studies conducted by Smith et al. (2023) demonstrated that CAS No. 166383-74-0 exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Moreover, the environmental impact of acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy] has been assessed in recent toxicity studies. According to findings published in the Journal of Environmental Science (2023), the compound shows low toxicity to aquatic organisms under standard test conditions, which aligns with its application in biologically active compounds.

In conclusion, CAS No. 166383-74-0, or acetic acid, 2-[4-[[(phenylmethoxy)carbonyl]amino]phenoxy], represents a valuable molecule in contemporary chemical research. Its structural features, synthetic accessibility, and bioactivity make it a subject of continued interest for researchers aiming to develop novel therapeutic agents.

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